Cas no 2156635-66-2 (2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• CAS No: 2156635-66-2
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 6195652
• PubChem ID: 165813980
• Update Time: 2025-07-17

2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• EN300-1299647
• 2156635-66-2
• 2-{[(benzyloxy)carbonyl]amino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid

• Inchi： 1S/C16H18N2O4S/c1-11-14(23-10-17-11)8-7-13(15(19)20)18-16(21)22-9-12-5-3-2-4-6-12/h2-6,10,13H,7-9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： SQIZFCHVFFSOCA-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid

Professional Introduction to 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic Acid (CAS No. 2156635-66-2)

2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid, identified by its CAS number 2156635-66-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxycarbonylamino group and a 4-methyl-1,3-thiazole moiety, contribute to its unique chemical properties and biological interactions.

The benzyloxycarbonylamino group is a well-known protective group in peptide synthesis, often used to safeguard the amino groups during chemical modifications. Its incorporation into the molecular framework of 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid suggests potential applications in the synthesis of peptide-based drugs or other biologically active peptides. This protective group not only enhances the stability of the molecule during synthetic processes but also allows for selective deprotection under controlled conditions, making it a versatile tool in medicinal chemistry.

The 4-methyl-1,3-thiazole ring is another key structural component that imparts distinct properties to the compound. Thiazole derivatives are widely recognized for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 4-methyl substituent in the thiazole ring may influence the electronic properties and binding affinity of the molecule, potentially enhancing its biological activity. Recent studies have highlighted the importance of thiazole-based compounds in drug discovery, particularly due to their ability to interact with various biological targets.

In recent years, there has been a growing interest in exploring novel scaffolds for drug development. The combination of a benzyloxycarbonylamino group and a 4-methyl-1,3-thiazole moiety in 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid positions it as a promising candidate for further investigation. Researchers have been leveraging such structural motifs to develop new therapeutic agents with improved efficacy and reduced side effects. The unique structural features of this compound make it an attractive starting point for designing molecules with tailored biological activities.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzyloxycarbonylamino group typically involves nucleophilic substitution reactions or condensation reactions with appropriate precursors. The subsequent functionalization of the thiazole ring may involve cyclization reactions or cross-coupling techniques to introduce the desired substituents. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency and selectivity of these transformations.

The biological evaluation of 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of various enzymatic targets relevant to human diseases. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes involved in inflammation and cancer progression. These findings align with broader trends in drug discovery where thiazole derivatives are being investigated for their ability to modulate key biological pathways.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid and its biological targets. By employing techniques such as docking studies and quantum mechanical calculations, researchers can predict binding affinities and optimize molecular structures for improved activity. These computational approaches have accelerated the discovery process by providing insights into molecular recognition mechanisms and guiding experimental design.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on natural product-inspired scaffolds. The structural complexity of 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid reflects this trend towards designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. Such multifunctional compounds hold promise for addressing complex diseases that require multifaceted therapeutic interventions.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-(4-methyl-1,3-thiazol-5-yl)butanoic acid (CAS No. 2156635-66-2) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of a benzyloxycarbonylamino group and a 4-methylthiazole moiety makes it an attractive candidate for further exploration in drug discovery efforts. Ongoing studies aim to elucidate its mechanism of action and evaluate its therapeutic efficacy in preclinical models. As our understanding of molecular interactions continues to advance, compounds like this one are poised to play a crucial role in developing next-generation therapeutics.